2-Bromo-4-(tert-butyl)-1-nitrobenzene
Overview
Description
2-Bromo-4-(tert-butyl)-1-nitrobenzene is a useful research compound. Its molecular formula is C10H12BrNO2 and its molecular weight is 258.11 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactivity
- Synthesis of brominated anilines : 2-(tert-Butyl-NNO-azoxy)aniline, derived from 2-(tert-butyl-NNO-azoxy)nitrobenzene, can be brominated to yield para-bromo- and ortho, para-dibromoanilines. Meta-bromoanilines are synthesized by selective replacement of ortho-bromine atoms in ortho,para-bromo(tert-butylazoxy)benzenes by ammonia under pressure (Churakov et al., 1994).
- Ultrasound-assisted preparation of nitrobenzene derivatives : Utilizing ultrasound irradiation enhances the reaction between nitrophenol and n-butyl bromide, indicating a method to synthesize nitro aromatic ethers under specific conditions (Harikumar & Rajendran, 2014).
Physical Chemistry and Material Science
- Reactivity in ionic liquids : The reactivity of the radical anions of 1-bromo-4-nitrobenzene in room temperature ionic liquids is distinct, suggesting that the ionic solvent promotes the reactivity of these anions (Ernst et al., 2013).
- Effect of solvent in lithium-bromine exchange : The outcome of reactions of 1-bromo-4-tert-butylbenzene with n-BuLi or t-BuLi varies significantly with solvent composition, affecting the yields and side products (Bailey, Luderer, & Jordan, 2006).
Catalysis and Synthetic Applications
- Application in polymer solar cells : The introduction of 1-Bromo-4-Nitrobenzene in poly(3-hexylthiophene)/[6,6]-phenyl-C61-butyric acid methyl ester active layers of polymer solar cells improves device performance, potentially enhancing electron transfer and excitonic dissociation (Fu et al., 2015).
- Synthesis of functionalized compounds : The synthesis of a variety of functionalized compounds, such as quinolines and phenanthridines, is facilitated by the palladium[0]-mediated Ullmann cross-coupling of 1-bromo-2-nitroarenes with beta-halo-enals, -enones, or -esters (Banwell et al., 2004).
Properties
IUPAC Name |
2-bromo-4-tert-butyl-1-nitrobenzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrNO2/c1-10(2,3)7-4-5-9(12(13)14)8(11)6-7/h4-6H,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XINQWMIKGSAKIX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC(=C(C=C1)[N+](=O)[O-])Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12BrNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.11 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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